1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H18N2O4S/c1-16(20,11-4-5-13-14(7-11)22-10-21-13)9-18-15(19)17-8-12-3-2-6-23-12/h2-7,20H,8-10H2,1H3,(H2,17,18,19)
• InChI Key: GYRZJHXDPHUMFT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NCC1=CC=CS1)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(thiophen-2-ylmethyl)urea, also known as BDM-TU, is a compound that has attracted significant interest due to its potential applications in scientific research. BDM-TU is a urea derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. We will also list future directions for research on this compound.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds related to "1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(thiophen-2-ylmethyl)urea" have been synthesized through various methods, highlighting their chemical versatility and potential for modification. For example, Nammalwar et al. (2010) detailed the synthesis of a primary metabolite showing strong anticancer activity in cell lines, suggesting the compound's synthesis pathway could be pivotal in developing anticancer agents (Nammalwar, Bunce, Benbrook, Lu, Li, Chen, & Berlin, 2010). Similarly, Thalluri et al. (2014) demonstrated a single-pot synthesis method for hydroxamic acids and ureas from carboxylic acids, indicating a streamlined approach for synthesizing urea derivatives with potential bioactivity (Thalluri, Manne, Dev, & Mandal, 2014).

Anticancer and Antimicrobial Activities

Several studies have focused on the anticancer and antimicrobial potentials of urea derivatives. For instance, Esteves-Souza et al. (2006) synthesized a series of urea and thiourea derivatives that showed significant antiproliferative action against cancer cell lines, suggesting the therapeutic potential of similar compounds in cancer treatment (Esteves-Souza, Pissinate, Nascimento, Grynberg, & Echevarria, 2006). Additionally, Haranath et al. (2007) reported the synthesis of substituted benzoxazaphosphorin 2-yl ureas with good antimicrobial activity, pointing towards the application of such compounds in combating microbial infections (Haranath, Kumar, Reddy, Raju, & Reddy, 2007).